Cas no 98382-93-5 (3-nitro-4-Pyridinethiol)

• Product Name: 3-nitro-4-Pyridinethiol
• CAS No: 98382-93-5
• MF: C₅H₄N₂O₂S
• MW: 156.162459373474
• CID: 2129949
• PubChem ID: 819357
• Update Time: 2025-06-29

3-nitro-4-Pyridinethiol Chemical and Physical Properties

Names and Identifiers

• 3-nitro-4-Pyridinethiol
• 3-nitropyridine-4-thiol
• 4-mercapto-3-nitropyridine
• 3-nitro-1H-pyridine-4-thione
• SCHEMBL7921682
• 98382-93-5
• 3-nitro-4-sulfanylpyridine
• 3-nitro-4-sulfhydrylpyridine
• WWDZCQQUTFWNQI-UHFFFAOYSA-N
• CS-0270880
• DB-080514
• EN300-59165
• AJ-333/25006138
• 3-Nitropyridine-4(1h)-thione

• Inchi： 1S/C5H4N2O2S/c8-7(9)4-3-6-2-1-5(4)10/h1-3H,(H,6,10)
• InChI Key： WWDZCQQUTFWNQI-UHFFFAOYSA-N
• SMILES： S=C1C=CNC=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 155.99934855Da
• Monoisotopic Mass: 155.99934855Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 89.9Ų

Additional information on 3-nitro-4-Pyridinethiol

Introduction to 3-nitro-4-Pyridinethiol (CAS No. 98382-93-5)

3-nitro-4-Pyridinethiol, identified by the Chemical Abstracts Service Number (CAS No.) 98382-93-5, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine derivatives family, characterized by its nitro and thiol functional groups, which contribute to its unique chemical properties and reactivity. The presence of these functional groups makes 3-nitro-4-Pyridinethiol a valuable intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

The molecular structure of 3-nitro-4-Pyridinethiol consists of a pyridine ring substituted with a nitro group at the 3-position and a thiol group at the 4-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile building block for further chemical modifications. The nitro group, being electron-withdrawing, influences the reactivity of the adjacent thiol group, enabling various synthetic pathways such as nucleophilic substitution and condensation reactions.

In recent years, 3-nitro-4-Pyridinethiol has been extensively studied for its potential applications in medicinal chemistry. Researchers have explored its utility in the synthesis of bioactive molecules, including kinase inhibitors and antimicrobial agents. The nitro group can be reduced to an amine, facilitating further derivatization into more complex structures. Additionally, the thiol moiety can participate in disulfide bond formation, which is crucial for stabilizing protein structures in drug design.

One of the most compelling aspects of 3-nitro-4-Pyridinethiol is its role in developing targeted therapies. The pyridine core is a common scaffold in many pharmacologically active compounds, and modifications at specific positions can fine-tune biological activity. For instance, studies have demonstrated that derivatives of 3-nitro-4-Pyridinethiol exhibit inhibitory effects on certain enzymes implicated in cancer progression. The nitro group enhances binding affinity by forming hydrogen bonds with polar residues in protein active sites, while the thiol group can interact with metal ions or cysteine residues, modulating enzyme function.

Recent advancements in computational chemistry have further highlighted the potential of 3-nitro-4-Pyridinethiol as a lead compound. Molecular docking simulations have identified its binding interactions with various therapeutic targets, providing insights into its mechanism of action. These studies have paved the way for structure-activity relationship (SAR) analyses, allowing researchers to optimize its pharmacological properties. The integration of machine learning algorithms has enabled rapid screening of analogs, accelerating the discovery process.

The synthesis of 3-nitro-4-Pyridinethiol involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic aromatic substitution on 4-chloro-3-nitropyridine followed by thiourea addition or direct functionalization of pyridine precursors using sulfur-containing reagents. Advances in catalytic methods have improved yield and purity, making large-scale production more feasible.

In industrial applications, 3-nitro-4-Pyridinethiol serves as a key intermediate in manufacturing specialty chemicals used in agrochemicals and dyes. Its reactivity allows for the introduction of diverse functional groups, enabling the production of high-value compounds with tailored properties. The compound's stability under various conditions makes it suitable for long-term storage and transportation, ensuring consistent quality for downstream processes.

The environmental impact of 3-nitro-4-Pyridinethiol has also been a subject of interest. Efforts are underway to develop greener synthetic methodologies that minimize waste and hazardous byproducts. Biocatalytic approaches using engineered enzymes have shown promise in achieving high selectivity and efficiency during production. Such innovations align with global sustainability goals while maintaining high standards for chemical manufacturing.

Future research directions for 3-nitro-4-Pyridinethiol include exploring its role in drug delivery systems and nanotechnology applications. The compound's ability to form stable complexes with nanoparticles offers potential for targeted drug delivery across biological barriers. Additionally, its interaction with biomolecules suggests applications in diagnostic tools and biosensors, where precise molecular recognition is essential.

In conclusion,3-nitro-4-Pyridinethiol (CAS No. 98382-93-5) is a multifaceted compound with significant implications in pharmaceutical research and industrial chemistry. Its unique structural features enable diverse applications, from drug development to material science. As scientific understanding advances, new opportunities will continue to emerge for leveraging this compound's potential benefits.